1-(4-Hydroxyphenyl)-5-phenylpenta-1,4-dien-3-one

• CAS No.: 15999-77-6
• Molecular Formula: C17H14O2
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-5-phenylpenta-1,4-dien-3-one
• InChI: InChI=1S/C17H14O2/c18-16(10-6-14-4-2-1-3-5-14)11-7-15-8-12-17(19)13-9-15/h1-13,19H
• InChI Key: ONVTZYHPCRFMIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=C(C=C2)O

Description

1-(4-Hydroxyphenyl)-5-phenylpenta-1,4-dien-3-one is a useful research compound. Its molecular formula is C17H14O2 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Phenylbut-1-en-3-one (58.4 g), and p-hydroxybenzaldehyde (48.8 g) are dissolved in ethanol (300 ml) and cooled to a temperature below 15° C., using an ice bath. A solution of sodium hydroxide (20 g) in water (80 ml) is added over 2 hours, the temperature of the mixture being kept below 15° C. This solution is then neutralised to pH 7 with dilute hydrochloric acid. An oily solid separates out, and this is filtered and washed with toluene to give 30.5 g of 1-(p-hydroxyphenyl)-5-phenylpenta-1,4-dien-3-one.